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Compound of Interest

Compound Name: COPPER BERYLLIUM

Cat. No.: B1143545 Get Quote

For researchers, scientists, and drug development professionals selecting high-performance

materials, the choice between beryllium-containing and beryllium-free copper alloys is a critical

one, balancing performance with safety considerations. This guide provides an objective

comparison of the performance of a prominent copper beryllium alloy, C17200, against two

leading beryllium-free alternatives: ToughMet® 3 (C72900) and C18000. A broader comparison

including C17510 (a high-conductivity copper beryllium alloy) and C17410 (a beryllium-free

alternative) is also presented to offer a wider perspective.

Performance Data Comparison
The following tables summarize the key mechanical and physical properties of the selected

alloys. Data is presented for various tempers (conditions of heat treatment and/or work

hardening) where available, as these significantly influence the material's final performance

characteristics.

Table 1: Mechanical and Physical Properties of High-Strength Copper Alloys
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Property
C17200 (Copper
Beryllium)

ToughMet® 3
(C72900)
(Beryllium-Free)

C18000 (Beryllium-
Free)

Tensile Strength (ksi) 165 - 220 110 - 150+ 85 - 100

Yield Strength (0.2%

offset) (ksi)
145 - 180+ 90 - 125+ 70 - 90

Elongation (%) 1 - 10 7 - 20 10 - 20

Hardness (Rockwell

C)
36 - 45 22 - 34+ ~B90-94 (Rockwell B)

Electrical Conductivity

(% IACS)
22 - 27 7 - 15 48 - 60

Thermal Conductivity

(W/m·K)
105 - 121 ~38 ~225[1]

Stress Relaxation

Resistance
Excellent

Very Good to

Excellent
Good to Very Good

Table 2: Broader Comparison with High-Conductivity Alternatives

Property C17510 (Copper Beryllium) C17410 (Beryllium-Free)

Tensile Strength (ksi) 100 - 140 109 - 131[2]

Yield Strength (0.2% offset)

(ksi)
80 - 125 94 - 126[2]

Elongation (%) 4 - 20[3] 7 - 17[2]

Hardness (Rockwell B) 92 - 100[3] 95 - 102[2]

Electrical Conductivity (%

IACS)
45 - 60[3] ~50[2]

Thermal Conductivity (W/m·K) ~208 ~230[2]

Stress Relaxation Resistance Very Good Good to Very Good[4]
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Experimental Protocols
The data presented in this guide is determined through standardized testing methodologies.

Below are detailed descriptions of the key experimental protocols.

Mechanical Properties Testing
1. Tensile Testing (ASTM E8/E8M)

Tensile testing is a fundamental materials science and engineering test in which a sample is

subjected to a controlled tension until failure. The properties determined from this test include

ultimate tensile strength, yield strength, and elongation.[5][6]

Specimen Preparation: A standardized specimen is machined from the alloy material. The

dimensions of the specimen are critical and are defined in the ASTM E8 standard. Common

specimen shapes are round or flat with a defined gauge length.

Test Procedure:

The cross-sectional area of the specimen's gauge length is precisely measured.

The specimen is mounted securely in the grips of a universal testing machine.

An extensometer is attached to the gauge section to measure elongation accurately.

A uniaxial tensile load is applied at a controlled rate. The rate of loading is specified in the

standard and can be based on strain rate, stress rate, or crosshead speed.

The load and the corresponding elongation are continuously recorded until the specimen

fractures.

Data Analysis:

Tensile Strength: The maximum stress the material can withstand before fracture. It is

calculated by dividing the maximum load by the original cross-sectional area.

Yield Strength: The stress at which the material begins to deform plastically. It is often

determined using the 0.2% offset method, where a line parallel to the initial linear portion
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of the stress-strain curve is drawn from 0.2% strain, and the intersection with the curve

defines the yield strength.

Elongation: A measure of the material's ductility, calculated as the percentage increase in

the gauge length after fracture.

Physical Properties Testing
2. Electrical Resistivity and Conductivity (ASTM B193)

This method determines the electrical resistivity of a metallic conductor material, from which

conductivity is calculated.

Specimen Preparation: The test specimen can be in the form of a wire, rod, bar, or strip with

a uniform cross-section. The dimensions (length and cross-sectional area) and weight are

accurately measured.

Test Procedure:

The electrical resistance of a defined length of the specimen is measured. For low-

resistance samples, a four-point probe method (Kelvin method) is typically used to

eliminate errors from contact resistance.

In the four-point probe method, a constant current is passed through the two outer probes,

and the voltage drop is measured across the two inner probes.

The temperature of the specimen is measured and the resistance is corrected to a

reference temperature (usually 20°C).

Data Analysis:

Volume Resistivity (ρ): Calculated using the formula ρ = (R * A) / L, where R is the

measured resistance, A is the cross-sectional area, and L is the length between the

voltage probes.

Electrical Conductivity (% IACS): The reciprocal of the volume resistivity, often expressed

as a percentage of the International Annealed Copper Standard (IACS).
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3. Thermal Conductivity (ASTM E1225)

The guarded-comparative-longitudinal heat flow technique is a steady-state method used to

determine the thermal conductivity of solids.[7][8]

Apparatus: The setup consists of a test specimen positioned between two reference

materials of known thermal conductivity. A heater is placed at one end of the stack, and a

heat sink at the other, creating a longitudinal heat flow. The entire assembly is insulated to

minimize radial heat loss.

Test Procedure:

The specimen is machined to a specific geometry and placed in the test stack under a

compressive load to ensure good thermal contact.

The heater is turned on, and the system is allowed to reach a steady state, where the

temperature at various points along the stack remains constant over time.

Temperatures are measured at precise locations along the reference materials and the

test specimen using thermocouples.

Data Analysis:

The temperature gradients across the two reference materials and the test specimen are

determined.

The heat flux through the reference materials is calculated using their known thermal

conductivity and the measured temperature gradients.

Assuming a uniform heat flux through the stack, the thermal conductivity of the test

specimen is calculated using the measured temperature gradient across it and the

calculated heat flux.

4. Stress Relaxation (ASTM E328)

Stress relaxation is the time-dependent decrease in stress in a material held at a constant

strain. This is a critical property for components like springs and electrical contacts.
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Specimen Preparation: The specimen is prepared according to the specific test configuration

(tension, compression, or bending).

Test Procedure:

The specimen is loaded to a predetermined initial stress or strain at a specified

temperature.

The strain is then held constant for the duration of the test.

The load (and therefore the stress) required to maintain the constant strain is monitored

over time.

Data Analysis: The results are typically presented as the remaining stress (as a percentage

of the initial stress) as a function of time at a given temperature.

Visualizing Workflows and Relationships
To aid in the understanding of the material characterization and selection process, the following

diagrams are provided.
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Experimental Workflow for Material Characterization
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Define Application Requirements

High Strength & Hardness Required?

High Electrical/Thermal Conductivity Critical?

Yes

Evaluate Other Copper Alloys

No

High Stress Relaxation Resistance Needed?

Yes

Beryllium-Free a Requirement?

No Consider C17510 (CuBe)

No, but high conductivity is key

Yes

Consider C17200 (CuBe)

No

Consider ToughMet® 3 (C72900)

Highest Strength

Consider C18000

Higher Conductivity

Consider C17410

Moderate Strength, Good Conductivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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